Cas no 50783-64-7 (1-Penten-3-yne, 5-bromo-2-methyl-)

1-Penten-3-yne, 5-bromo-2-methyl- structure
50783-64-7 structure
Product Name:1-Penten-3-yne, 5-bromo-2-methyl-
CAS No:50783-64-7
MF:C6H7Br
MW:159.023781061172
CID:364059
PubChem ID:12256200
Update Time:2025-04-19

1-Penten-3-yne, 5-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Penten-3-yne, 5-bromo-2-methyl-
    • 5-bromo-2-methylpent-1-en-3-yne
    • 50783-64-7
    • DTXSID70482692
    • Inchi: 1S/C6H7Br/c1-6(2)4-3-5-7/h1,5H2,2H3
    • InChI Key: OZFGWPFQRKEGQR-UHFFFAOYSA-N
    • SMILES: BrCC#CC(=C)C

Computed Properties

  • Exact Mass: 157.97311
  • Monoisotopic Mass: 157.97311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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